Cas no 87849-78-3 (Methanone, (6-bromo-2-pyridinyl)(4-chlorophenyl)-)

Methanone, (6-bromo-2-pyridinyl)(4-chlorophenyl)- structure
87849-78-3 structure
Product Name:Methanone, (6-bromo-2-pyridinyl)(4-chlorophenyl)-
CAS No:87849-78-3
MF:C12H7BrClNO
MW:296.547081232071
CID:651452
PubChem ID:13191799
Update Time:2025-04-19

Methanone, (6-bromo-2-pyridinyl)(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (6-bromo-2-pyridinyl)(4-chlorophenyl)-
    • (6-bromopyridin-2-yl)-(4-chlorophenyl)methanone
    • 87849-78-3
    • SCHEMBL10796499
    • PBFYHTHYHAPPJO-UHFFFAOYSA-N
    • 2-bromo-6-(4-chlorobenzoyl)pyridine
    • DTXSID50526083
    • (6-Bromopyridin-2-yl)(4-chlorophenyl)methanone
    • Inchi: 1S/C12H7BrClNO/c13-11-3-1-2-10(15-11)12(16)8-4-6-9(14)7-5-8/h1-7H
    • InChI Key: PBFYHTHYHAPPJO-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(C(C2C=CC(=CC=2)Cl)=O)=N1

Computed Properties

  • Exact Mass: 294.93995g/mol
  • Monoisotopic Mass: 294.93995g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 30Ų
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